Cas no 864976-64-7 (N-(2Z)-3-(2-methoxyethyl)-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide)

• Product Name: N-(2Z)-3-(2-methoxyethyl)-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide
• CAS No: 864976-64-7
• MF: C₁₅H₁₃N₃O₄S₂
• MW: 363.411420583725
• CID: 6485957
• Update Time: 2025-10-15

N-(2Z)-3-(2-methoxyethyl)-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-3-(2-methoxyethyl)-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide
• 2-Thiophenecarboxamide, N-[3-(2-methoxyethyl)-6-nitro-2(3H)-benzothiazolylidene]-

• Inchi： 1S/C15H13N3O4S2/c1-22-7-6-17-11-5-4-10(18(20)21)9-13(11)24-15(17)16-14(19)12-3-2-8-23-12/h2-5,8-9H,6-7H2,1H3
• InChI Key： DPELWRBRLLGNMB-UHFFFAOYSA-N
• SMILES： C1(C(N=C2N(CCOC)C3=CC=C([N+]([O-])=O)C=C3S2)=O)SC=CC=1

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• Boiling Point: 539.6±60.0 °C(Predicted)
• pka: -4.06±0.20(Predicted)

Additional information on N-(2Z)-3-(2-methoxyethyl)-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide

Professional Introduction to N-(2Z)-3-(2-methoxyethyl)-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide (CAS No. 864976-64-7)

N-(2Z)-3-(2-methoxyethyl)-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide, identified by its CAS number 864976-64-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule exhibits a complex structural framework that integrates multiple pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development.

The compound's structure is characterized by the presence of a benzothiazole core, which is a well-documented scaffold in medicinal chemistry due to its versatile biological activities. The benzothiazole ring is further functionalized with a nitro group at the 6-position and an thiophene moiety at the 2-position, which introduces additional electronic and steric effects that can modulate the compound's interactions with biological targets. The presence of these functional groups suggests potential for the compound to exhibit a range of pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

The amide functionality at the 2-position of the thiophene ring adds another layer of complexity to the molecule. Amides are known to be important pharmacophores in many drugs, often contributing to binding affinity and selectivity. The specific orientation and conformation of this amide group can significantly influence the compound's bioactivity. Additionally, the 2-methoxyethyl side chain at the 3-position of the benzothiazole ring may serve as a solubilizing group, enhancing the compound's solubility in biological fluids and improving its pharmacokinetic properties.

In recent years, there has been growing interest in developing novel therapeutic agents based on heterocyclic compounds. Benzothiazole derivatives have been extensively studied for their potential applications in treating various diseases, including cancer, inflammation, and infectious disorders. The nitro group in this compound is particularly noteworthy, as nitroaromatics and nitroheterocycles have shown significant promise in medicinal chemistry due to their ability to engage in redox reactions and interact with biological targets in unique ways.

The synthesis of N-(2Z)-3-(2-methoxyethyl)-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide represents a challenging but rewarding endeavor for synthetic chemists. The multi-step synthesis involves key transformations such as cyclization, functional group interconversion, and protection-deprotection strategies. Each step must be carefully optimized to ensure high yield and purity, which are crucial for subsequent biological evaluation.

The compound's potential biological activity has not yet been fully elucidated, but preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes and receptors implicated in disease pathogenesis. For instance, benzothiazole derivatives have been reported to inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in the production of pro-inflammatory mediators. Additionally, some benzothiazole-based compounds have shown efficacy against kinases and other targets relevant to cancer therapy.

The role of computational chemistry and molecular modeling has become increasingly important in evaluating the potential bioactivity of novel compounds like N-(2Z)-3-(2-methoxyethyl)-<0xE1><0xB5><0xA7><0xE1><0xB5><0xA7><0xE1><0xB5><0xA8><0xE1><0xB5><0xA8><0xE1><0xB5><0xA9>-dihydro>1,3>benzothiazol>-2>ylidenethiophene>-2>carboxamide. These techniques allow researchers to predict binding modes and affinities between the compound and potential target proteins. By leveraging virtual screening methods, it is possible to identify promising lead compounds that can be further optimized through experimental studies.

In conclusion, N-(>2Z)-3-(>2-methoxyethyl)>-dihydro>)-1,
3-benzothiazol>-ylidenethiophene
carboxamide (CAS No.
864976
64
7) represents
a fascinating subject
for research
in pharmaceutical chemistry.
Its complex structure
and functionalization
suggest
potential for various
biological applications.
Further studies are warranted
to fully explore its
pharmacological profile
and therapeutic potential.